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Compound of Interest

Compound Name: TCO-PEG6-acid

Cat. No.: B15392267

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for TCO-PEG6-
acid, a heterobifunctional linker crucial for advancements in bioconjugation, drug delivery, and
diagnostic probe development. TCO-PEG6-acid integrates a strained trans-cyclooctene (TCO)
group for rapid, catalyst-free click chemistry with a carboxylic acid for covalent modification of
amine-containing biomolecules. The inclusion of a six-unit polyethylene glycol (PEG) spacer
enhances solubility and reduces steric hindrance. Given its increasing use in complex
biological systems, a thorough understanding of its properties and safe handling is paramount.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for TCO-PEG6-acid is not publicly available, data
from structurally similar compounds, such as TCO-PEG4-acid and TCO-PEG10-acid, provide
valuable insights into its general characteristics.
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Property Value Source
Molecular Formula C20H35N08 [1]
Molecular Weight 417.5 g/mol [1]
Appearance Colorless to slightly yellow oil [2]
Solubility Soluble in DMSO, DCM, DMF [1]
Purity > 95% (HPLC) [1][2]

Safety and Handling

The primary safety considerations for TCO-PEG6-acid revolve around its reactivity and
potential for isomerization. The information presented here is synthesized from safety data for
similar TCO-PEG linkers and general laboratory best practices.

Hazard Identification

An official hazard classification for TCO-PEG6-acid is not established. However, based on the
Safety Data Sheet for TCO-PEG4-NHS Ester, it is not expected to be a hazardous substance
under normal use.[3] As a proactive safety measure, it is prudent to handle the compound as
potentially irritating to the eyes, skin, and respiratory tract.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek medical attention.[3]

Skin Contact

Wash the affected area thoroughly with soap

and water.[3]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek medical

attention if irritation persists.[3]

Ingestion

Do not induce vomiting. Rinse mouth with water.
If the individual is conscious, give them water to

drink. Seek medical attention.[3]

Personal Protective Equipment (PPE)

To ensure laboratory safety, the following personal protective equipment should be worn when

handling TCO-PEG6-acid:

o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

» Skin and Body Protection: A laboratory coat and appropriate footwear.

Storage and Stability

Proper storage is critical to maintain the reactivity of TCO-PEG6-acid.
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Condition Recommendation Rationale

To minimize thermal

Temperature Store at -20°C.[1][4] ] ) o
degradation and isomerization.

Store under an inert ] N
The TCO group is sensitive to
Atmosphere atmosphere (e.g., argon or o )
) ) oxidation and moisture.
nitrogen) and desiccated.

To prevent light-induced

Light Protect from light. ]
degradation.
The TCO group can isomerize
Not recommended due to the to the less reactive cis-
Long-term Storage short half-life of the TCO cyclooctene (CCO) form over
group.[1][4] time, reducing its efficacy in

click chemistry reactions.[1][4]

For optimal performance, it is recommended to use freshly prepared solutions of TCO-PEG6-
acid and avoid repeated freeze-thaw cycles.

Experimental Protocols: TCO-Tetrazine Ligation

The primary application of TCO-PEG6-acid is its participation in the inverse-electron-demand
Diels-Alder cycloaddition (IEDDA) with a tetrazine-functionalized molecule. This bioorthogonal
reaction is known for its exceptionally fast kinetics and high specificity, proceeding readily in
aqueous environments without the need for a catalyst.[5]

General Protocol for Protein Labeling and Conjugation

This protocol outlines a general workflow for the labeling of a protein with TCO-PEG6-acid
followed by conjugation to a tetrazine-modified molecule.

Materials:
o Protein of interest in a suitable buffer (e.g., PBS, pH 7.4)

e TCO-PEG6-acid
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e Anhydrous DMSO or DMF

o EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide) for
carboxyl activation

» Tetrazine-functionalized molecule

e Quenching reagent (e.g., Tris or hydroxylamine)

o Desalting column or dialysis cassette for purification
Procedure:

e Protein Preparation: Ensure the protein solution is at an appropriate concentration and in a
buffer free of primary amines if targeting the carboxylic acid of TCO-PEG6-acid.

e Activation of TCO-PEG6-acid (Amide Coupling):

[¢]

Dissolve TCO-PEG6-acid in anhydrous DMSO or DMF to prepare a stock solution.

[¢]

In a separate reaction, activate the carboxylic acid of TCO-PEG6-acid using EDC and
NHS to form an NHS ester.

[e]

Add the activated TCO-PEG-NHS ester to the protein solution. The molar excess of the
TCO linker will depend on the protein and the desired degree of labeling.

[¢]

Incubate the reaction for 1-2 hours at room temperature or 4°C.
e Quenching and Purification:

o Quench the reaction by adding a quenching reagent to consume any unreacted NHS
ester.

o Remove excess, unreacted TCO-PEG6-acid using a desalting column or dialysis.

e TCO-Tetrazine Ligation:
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o Add the tetrazine-functionalized molecule to the TCO-labeled protein. A slight molar
excess of the tetrazine is often used.

o The reaction is typically rapid and can be incubated for 30 minutes to 2 hours at room
temperature.[6]

o Final Purification: Purify the final conjugate using size-exclusion chromatography or other
appropriate methods to remove any unreacted tetrazine.

Visualizing Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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